Cas no 66968-67-0 (sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate)

sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate structure
66968-67-0 structure
Product name:sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate
CAS No:66968-67-0
MF:C9H13N2NaO4
MW:236.200293302536
CID:1713496
PubChem ID:23716007

sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate Chemical and Physical Properties

Names and Identifiers

    • sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate
    • 5-Ethyl-5-(2-methoxyethyl)-2-sodiooxy-4,6(1H,5H)-pyrimidinedione
    • 5-Ethyl-5-(2-methoxyethyl)barbituric acid sodium salt
    • BARBITURIC ACID, 5-ETHYL-5-(2-METHOXYETHYL)-, SODIUM SALT
    • 66968-67-0
    • Inchi: InChI=1S/C9H14N2O4.Na/c1-3-9(4-5-15-2)6(12)10-8(14)11-7(9)13;/h3-5H2,1-2H3,(H2,10,11,12,13,14);/q;+1/p-1
    • InChI Key: LMSCABMQZRVTEQ-UHFFFAOYSA-M
    • SMILES: CCC1(C(=O)NC(=O)[N-]C1=O)CCOC.[Na+]

Computed Properties

  • Exact Mass: 236.07739
  • Monoisotopic Mass: 236.077302
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 308
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.5

Experimental Properties

  • PSA: 90.82

sodium 5-ethyl-5-(2-methoxyethyl)-4,6-dioxo-1,4,5,6-tetrahydropyrimidin-2-olate Related Literature

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